molecular formula C12H9F3O2 B8436527 4-Pentynoic acid, 5-[4-(trifluoromethyl)phenyl]-

4-Pentynoic acid, 5-[4-(trifluoromethyl)phenyl]-

Cat. No.: B8436527
M. Wt: 242.19 g/mol
InChI Key: YTOVOZHKIMUFCP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Pentynoic acid, 5-[4-(trifluoromethyl)phenyl]- is a useful research compound. Its molecular formula is C12H9F3O2 and its molecular weight is 242.19 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-Pentynoic acid, 5-[4-(trifluoromethyl)phenyl]- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-Pentynoic acid, 5-[4-(trifluoromethyl)phenyl]- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H9F3O2

Molecular Weight

242.19 g/mol

IUPAC Name

5-[4-(trifluoromethyl)phenyl]pent-4-ynoic acid

InChI

InChI=1S/C12H9F3O2/c13-12(14,15)10-7-5-9(6-8-10)3-1-2-4-11(16)17/h5-8H,2,4H2,(H,16,17)

InChI Key

YTOVOZHKIMUFCP-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC=C1C#CCCC(=O)O)C(F)(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

In analogy to the procedure described for example 1 e], 5-(4-trifluoromethyl-phenyl)-pent-4-ynoic acid benzyl ester was treated with LiOH to obtain the title compound as off-white solid.
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5-(4-trifluoromethyl-phenyl)-pent-4-ynoic acid benzyl ester
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